Cas no 120103-19-7 (4-Amino-2,5-difluorophenol)

4-Amino-2,5-difluorophenol is a fluorinated phenolic compound featuring both amino and hydroxyl functional groups, making it a versatile intermediate in organic synthesis. Its difluorinated aromatic structure enhances reactivity and stability, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing fluorine atoms and electron-donating amino and hydroxyl groups allows for selective functionalization, enabling the synthesis of complex heterocycles and fine chemicals. This compound is valued for its high purity and consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Its well-defined properties make it suitable for research and industrial-scale processes requiring precise molecular modifications.
4-Amino-2,5-difluorophenol structure
4-Amino-2,5-difluorophenol structure
Product Name:4-Amino-2,5-difluorophenol
CAS No:120103-19-7
MF:C6H5F2NO
MW:145.106808423996
MDL:MFCD03094492
CID:94977
PubChem ID:2778762
Update Time:2025-05-20

4-Amino-2,5-difluorophenol Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2,5-difluorophenol
    • Phenol,4-amino-2,5-difluoro-
    • 2,5-Difluoro-4-hydroxyaniline
    • Phenol, 4-amino-2,5-difluoro-
    • 4-Amino-2,5-difluoro-phenol
    • PubChem2830
    • AMBZ0122
    • RPNPSBJBVUOFBH-UHFFFAOYSA-N
    • 4-azanyl-2,5-bis(fluoranyl)phenol
    • CL8497
    • AM83047
    • VZ28192
    • AB0035130
    • ST2418073
    • CS-0157833
    • DTXSID50381114
    • FT-0642932
    • AKOS009158760
    • 4-Amino-2 pound not5-difluorophenol
    • 120103-19-7
    • DS-1809
    • A804433
    • PS-8967
    • SCHEMBL139113
    • A2505
    • MFCD03094492
    • Benzene, 1-ethynyl-4-(1-methylethoxy)-
    • DB-041527
    • MDL: MFCD03094492
    • Inchi: 1S/C6H5F2NO/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H,9H2
    • InChI Key: RPNPSBJBVUOFBH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1N)F)O

Computed Properties

  • Exact Mass: 145.03400
  • Monoisotopic Mass: 145.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1.1

Experimental Properties

  • Boiling Point: 251.8℃ at 760 mmHg
  • PSA: 46.25000
  • LogP: 1.83380

4-Amino-2,5-difluorophenol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-Amino-2,5-difluorophenol Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-2,5-difluorophenol Pricemore >>

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4-Amino-2,5-difluorophenol Production Method

4-Amino-2,5-difluorophenol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:120103-19-7)4-Amino-2,5-difluorophenol
Order Number:A2505
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):391.0
Email:sales@amadischem.com

Additional information on 4-Amino-2,5-difluorophenol

4-Amino-2,5-Difluorophenol: A Comprehensive Overview

4-Amino-2,5-difluorophenol, also known by its CAS number 120103-19-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes an amino group (-NH₂) and two fluorine atoms attached to a phenol ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable component in numerous applications.

Recent advancements in synthetic chemistry have enabled the efficient production of 4-amino-2,5-difluorophenol. Researchers have explored novel methodologies to optimize its synthesis, focusing on enhancing yield and reducing reaction time. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to produce this compound with high purity and efficiency. Such innovations underscore the importance of 4-amino-2,5-difluorophenol in both academic and industrial settings.

The chemical properties of 4-amino-2,5-difluorophenol make it an ideal candidate for various applications. Its amino group facilitates nucleophilic substitution reactions, while the fluorine atoms enhance its stability and reactivity. These characteristics have led to its use as an intermediate in the synthesis of advanced materials, such as high-performance polymers and biocompatible coatings. Moreover, recent studies have demonstrated its potential in drug discovery, where it serves as a key building block for developing novel pharmaceutical agents.

In the realm of environmental science, 4-amino-2,5-difluorophenol has been investigated for its role in water treatment processes. Its ability to act as a reducing agent in catalytic reactions has been leveraged to remove harmful contaminants from wastewater. A groundbreaking study published in Environmental Science & Technology revealed that this compound can significantly enhance the efficiency of catalytic hydrogenation processes, offering a sustainable solution for water purification.

The demand for 4-amino-2,5-difluorophenol continues to grow due to its versatility and adaptability across multiple industries. As researchers delve deeper into its properties and applications, new opportunities for innovation are emerging. For instance, ongoing studies are exploring its potential in energy storage systems, where it could serve as a component in advanced battery technologies.

In conclusion, 4-amino-2,5-difluorophenol stands out as a pivotal compound with immense potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. With continuous advancements in synthetic methods and application development, this compound is poised to play an even more significant role in shaping future innovations.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:120103-19-7)4-Amino-2,5-difluorophenol
A2505
Purity:99%
Quantity:5g
Price ($):391.0
Email